1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo-
Description
1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- is a chemical compound with the molecular formula C10H10N2O3 . It is a derivative of benzimidazole, a heterocyclic aromatic organic compound .
Synthesis Analysis
A series of 2,3-dihydro-2-oxo-1H-benzimidazole-1-carboxylic acid esters and amides containing a basic azacyclo- or azabicycloalkyl moiety has been synthesized . The synthesis process involves the use of a radioligand binding assay and the 5-HT-induced von Bezold-Jarisch reflex in the rat .Molecular Structure Analysis
The molecular structure of 1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- is complex and involves several key components. The compound contains a benzimidazole core, which is a fused benzene and imidazole ring system . This core is attached to a propanoic acid group, which contributes to the compound’s overall reactivity and properties .Chemical Reactions Analysis
The chemical reactions involving 1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- are complex and varied. The compound has been evaluated for its 5-HT3 antagonistic activity in a radioligand binding assay . This suggests that it may interact with serotonin receptors, potentially influencing neurotransmission .Scientific Research Applications
1. Pin1 Inhibitors in Oncology
- Application Summary: Benzimidazole derivatives have been used as inhibitors for Peptidyl-prolyl cis/trans isomerase Pin1, a key player in amplifying and translating multiple oncogenic signaling pathways during oncogenesis . The blockade of Pin1 provides a unique way of disrupting multiple oncogenic pathways and inducing apoptosis .
- Methods of Application: A series of benzimidazole derivatives were designed and synthesized. The inhibitory activity was measured using IC50 values .
- Results: Among the derivatives, compounds 6h and 13g showed the most potent Pin1 inhibitory activity with IC50 values of 0.64 and 0.37 μM, respectively . In vitro antiproliferative assay demonstrated that several compounds exhibited moderate antiproliferative activity against human prostate cancer PC-3 cells .
2. Antimicrobial Activity
- Application Summary: Benzimidazole derivatives have been synthesized and tested for their antimicrobial activity .
- Methods of Application: The carbohydrazide of 1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- was reacted with various reagents to synthesize different derivatives . These compounds were then tested for their antimicrobial activity .
- Results: Some of these compounds showed potential antimicrobial activities .
3. Coordination Architectures
- Application Summary: 1H-Benzimidazole-1-propanoic acid derivatives have been used to construct coordination architectures with different transition metal salts .
- Methods of Application: The ligand was reacted with different transition metal salts to form six new complexes .
- Results: The complexes exhibited different structures, including 1D chains, 2D sheets, and a dodecanuclear cage . The complexes with d10 metal centers displayed solid-state luminescent emissions at room temperature .
4. Synthesis of Heteroaromatic Compounds
- Application Summary: Benzimidazole derivatives have been used in the synthesis of 1,2,3-triazole-fused pyrazines and pyridazines .
- Methods of Application: The compounds were synthesized through a variety of synthetic routes .
- Results: These heterocycles have found applications in medicinal chemistry (c-Met inhibition or GABA A modulating activity), as fluorescent probes, and as structural units of polymers .
5. Synthesis of Heterocyclic Nuclei
- Application Summary: Structures containing heterocyclic nuclei have shown potent mesenchymal–epithelial transition factor (c-Met) protein kinase inhibition, such as the current clinical candidate Savolitinib . In addition to c-Met inhibition, structures containing these heterocyclic nuclei have shown GABA A allosteric modulating activity , have been incorporated into polymers for use in solar cells , and have demonstrated BACE-1 inhibition .
- Methods of Application: The compounds were synthesized through a variety of synthetic routes .
- Results: These heterocycles have found applications in medicinal chemistry (c-Met inhibition or GABA A modulating activity), as fluorescent probes, and as structural units of polymers .
6. Coordination Architectures
- Application Summary: Treatment of a flexible bifunctional ligand 1H-benzimidazole-1-propionic acid (Hbiap) with appropriate transition metal salts led to the formation of six new complexes .
- Methods of Application: The ligand was reacted with different transition metal salts to form six new complexes .
- Results: The complexes exhibited different structures, including 1D chains, 2D sheets, and a dodecanuclear cage . The complexes with d10 metal centers displayed solid-state luminescent emissions at room temperature .
properties
IUPAC Name |
3-(2-oxo-3H-benzimidazol-1-yl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c13-9(14)5-6-12-8-4-2-1-3-7(8)11-10(12)15/h1-4H,5-6H2,(H,11,15)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTUDVLVVDHKDTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)N2CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90226570 | |
Record name | 1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90226570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- | |
CAS RN |
75655-44-6 | |
Record name | 1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0075655446 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Benzimidazole-1-propanoic acid, 2,3-dihydro-2-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90226570 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)propionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.